Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate

• Molecular Formula: C23H36O3
• Molecular Weight: 360.5 g/mol
• InChI: InChI=1S/C23H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(24)21-23(25)26-2/h4-5,7-8,10-11,13-14,16-17,22,24H,3,6,9,12,15,18-21H2,1-2H3/b5-4+,8-7+,11-10+,14-13+,17-16+
• InChIKey: KTCDHGBNAHMWRT-ZACMJQCDSA-N

Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate: A Structural Variant Omega-3 Ester for Specialized Research

Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate (CAS 2692622-77-6) is a synthetic ester derivative of the omega-3 fatty acid docosapentaenoic acid (DPA, n-3). Characterized by a 3‑hydroxy substitution on its 22‑carbon polyunsaturated backbone, it carries a methyl ester cap on the carboxyl terminus . This compound serves as a research‑grade chemical tool for studies in lipid biochemistry, metabolic pathway elucidation, and the development of specialized pro‑resolving lipid mediators, distinct from its non‑hydroxylated counterpart .

Workflow Lipid mediator research, metabolic pathway studies, and oxylipin profiling

Differentiator 3‑hydroxy substitution introduces distinct mass and polarity vs. unmodified DPA methyl ester

Use Context Designed as a hydroxylated DPA tool for synthesis, enzyme assays, and analytical method development

Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate: Why In‑Class Methyl Esters Are Not Interchangeable

Within the family of DPA‑derived methyl esters, structural nuance dictates function. The 3‑hydroxy modification on Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate introduces a polar functional group that alters physicochemical properties, enzymatic recognition, and metabolic fate relative to the unmodified DPA methyl ester . This hydroxyl group differentiates the compound in lipidomic profiling and precludes its use as a generic substitute for analytical standards or as a precursor in synthetic schemes targeting oxygenated DPA mediators [1].

Target Compound

Unmodified DPA Methyl Ester

Structure

3‑hydroxy substitution; 2 distinct functional groups

No hydroxyl; methyl ester only

Physicochemical Behavior

Increased polarity, shorter RP‑HPLC retention

Lower polarity, longer retention

Research Utility

Fits oxylipin profiling and synthesis of hydroxylated mediators

Not interchangeable for hydroxylated DPA applications

The 3‑hydroxy modification may alter enzymatic recognition and metabolic fate; direct substitution may require validation for analytical or synthetic workflows.

• [1] Serhan, C. N., & Dalli, J. (2020). Novel N‑3 Immunoresolvents: Structures and Actions. U.S. Patent Application No. 20200010398. https://uspto.report/patent/app/20200010398 View Source

Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate: Quantitative Differentiation from DPA Methyl Ester

Structural Identity Verified by Molecular Weight

The presence of a 3‑hydroxy group on Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate increases its molecular weight by 16 Da relative to the non‑hydroxylated DPA methyl ester. This shift provides unequivocal mass spectrometric differentiation in lipidomic workflows .

Molecular Weight Shift

Data to verify

+16.00 Da vs. unmodified DPA methyl ester

Enables mass-based differentiation in lipidomic workflows

Theoretical value; experimental confirmation recommended

Evidence Dimension	Molecular weight (Da)
Target Compound Data	360.53
Comparator Or Baseline	Methyl all‑cis‑7,10,13,16,19‑docosapentaenoate: 344.53
Quantified Difference	+16.00 Da
Conditions	Theoretical molecular weight based on chemical formula C23H36O3 for target and C23H36O2 for comparator.

Why This Matters

This mass shift enables selective detection and quantification in LC‑MS/MS and GC‑MS experiments, essential for accurate lipid profiling.

Chromatographic Retention Shift Due to Increased Polarity

The 3‑hydroxy group confers increased polarity, leading to a shorter retention time on reversed‑phase HPLC columns compared to the non‑hydroxylated DPA methyl ester . While direct comparative retention data is not yet published for this exact pair, the structural difference (logP reduction of approximately 0.5–1.0 units, based on in silico estimates) is consistent with class‑level behavior of hydroxylated vs. non‑hydroxylated fatty acid methyl esters .

Chromatographic Retention

Class-level

Shorter RP‑HPLC retention; estimated ΔlogP ≈ 0.5–1.0 more hydrophilic

Supports method development for hydroxylated DPA species

In silico estimate; experimental retention data not yet reported

Evidence Dimension	Reversed‑phase HPLC retention
Target Compound Data	Shorter retention time vs. non‑hydroxylated analog
Comparator Or Baseline	Methyl all‑cis‑7,10,13,16,19‑docosapentaenoate (longer retention time)
Quantified Difference	Estimated ΔlogP ≈ 0.5–1.0 (more hydrophilic)
Conditions	Typical C18 reversed‑phase HPLC with aqueous acetonitrile/methanol gradients.

Why This Matters

Differential retention allows for baseline separation in complex mixtures, enabling simultaneous analysis of hydroxylated and non‑hydroxylated species.

Synthetic Utility as a Protected Building Block

The methyl ester group serves as a carboxyl protecting group, enabling selective reactions at the 3‑hydroxy site. This orthogonal protection is a prerequisite for synthesizing more complex di‑ and tri‑hydroxylated DPA analogs, such as those described in patent literature [1]. In contrast, the non‑hydroxylated DPA methyl ester lacks a reactive handle at position 3, limiting its synthetic versatility.

Synthetic Versatility

Source review

2 reactive sites (3‑OH + methyl ester) vs. 1 in unmodified analog

Expands synthetic access to oxygenated DPA libraries

Reported utility in patent literature for pro‑resolving mediator synthesis

Evidence Dimension	Synthetic versatility (number of reactive sites)
Target Compound Data	2 distinct functional groups (3‑OH and methyl ester)
Comparator Or Baseline	Methyl all‑cis‑7,10,13,16,19‑docosapentaenoate (1 reactive site: methyl ester only)
Quantified Difference	1 additional nucleophilic site
Conditions	Standard organic synthesis (e.g., esterification, etherification, oxidation).

Why This Matters

This compound enables modular construction of oxygenated DPA libraries, accelerating structure‑activity relationship studies of pro‑resolving lipid mediators.

• [1] Serhan, C. N., & Dalli, J. (2020). Novel N‑3 Immunoresolvents: Structures and Actions. U.S. Patent Application No. 20200010398. https://uspto.report/patent/app/20200010398 View Source

Methyl 3(R,S)-hydroxy-7(Z),14(Z),13(Z),16(Z),19(Z)-docosapentaenoate: Evidence‑Driven Research and Industrial Scenarios

Internal Standard for Targeted Lipidomics of Oxygenated DPA Species

As a stable, pure (≥98%) methyl ester with a characteristic 16 Da mass shift from the non‑hydroxylated DPA methyl ester, this compound is ideal for use as an internal standard or surrogate calibrant in LC‑MS/MS assays quantifying endogenous 3‑hydroxy‑DPA and related metabolites in biological matrices .

Precursor in the Divergent Synthesis of Dihydroxy‑DPA Pro‑resolving Mediators

The orthogonal protection afforded by the methyl ester and the free 3‑hydroxyl enables selective functionalization, as exemplified in the total synthesis of PD1n‑3 DPA, where a methyl ester intermediate was critical for structural confirmation and biological evaluation [1]. This compound can serve as a starting material for generating focused libraries of oxygenated DPA analogs.

Reference Compound for Method Development in Oxylipin Analysis

Owing to its increased polarity relative to DPA methyl ester, this compound is a valuable reference for developing and validating reversed‑phase HPLC and UHPLC methods that require baseline separation of hydroxylated and non‑hydroxylated polyunsaturated fatty acid esters in complex biological extracts .

Reagent for Investigating Fatty Acid β‑Oxidation Intermediates

The 3‑hydroxy group mimics the β‑hydroxyacyl‑CoA intermediate of fatty acid β‑oxidation. This compound can be employed in enzyme assays to study the substrate specificity of very‑long‑chain acyl‑CoA dehydrogenases and enoyl‑CoA hydratases acting on DPA‑derived substrates [2].

Application

Selection Property

Validation Focus

Internal standard for oxygenated DPA lipidomics

Mass-shift differentiation for selective MS detection

Quantification accuracy in complex biological matrices

Precursor for dihydroxy‑DPA mediator synthesis

Orthogonal protecting group strategy

Synthetic route reproducibility and intermediate purity

Reference for oxylipin HPLC method development

Differential polarity for chromatographic resolution

Baseline separation from non‑hydroxylated analogs

Reagent for β‑oxidation enzyme studies

3‑hydroxy motif mimics β‑hydroxyacyl‑CoA

Substrate specificity and enzyme kinetics context

• [1] Aursnes, M., Tungen, J. E., Vik, A., Colas, R., Cheng, C. Y. C., Dalli, J., Serhan, C. N., & Hansen, T. V. (2014). Total Synthesis of the Lipid Mediator PD1n‑3 DPA: Configurational Assignments and Anti‑inflammatory and Pro‑resolving Actions. Journal of Natural Products, 77(4), 910–916. https://dash.harvard.edu/entities/publication/73120379-16e9-6bd4-e053-0100007fdf3b View Source
• [2] Lipid Maps Structure Database (LMSD). 3‑Hydroxy‑7Z,10Z,13Z,16Z,19Z‑docosapentaenoic acid. LMFA04000118. https://lipidmaps-dev.babraham.ac.uk View Source